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Compound of Interest

Compound Name: 3-Bromo-2-chloroaniline

Cat. No.: B183718 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Bromo-2-chloroaniline (CAS No: 56131-46-5). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and GHS Classification
3-Bromo-2-chloroaniline is a hazardous substance requiring careful handling. The primary

hazards are summarized below.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1][2][3]
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Signal Word:Danger[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure through all potential routes.

All work with 3-Bromo-2-chloroaniline must be performed in a certified chemical fume hood.

[4][5]
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Use chemical splash goggles

providing a complete seal

around the eyes.[5] A face

shield should be worn when

there is a risk of splashing.[5]

Hand Protection Chemical-resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[5][6] Double

gloving is advised for extended

operations. Always check

gloves for signs of degradation

before use.[5]

Body Protection Laboratory Coat & Apron

Wear a flame-retardant lab

coat, fully buttoned.[5] A

chemical-resistant apron is

required for procedures with a

higher risk of splashing.[5]

Respiratory Protection Respirator

All handling must occur in a

chemical fume hood.[4][5] If a

hood is unavailable or during a

spill, a NIOSH/MSHA approved

full-facepiece respirator with

organic vapor cartridges is

necessary.[7][8]

Foot Protection Closed-toe Shoes

Chemical-resistant, closed-toe

shoes must be worn at all

times in the laboratory.[5]

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach is crucial for ensuring a safe laboratory environment when handling 3-
Bromo-2-chloroaniline.

3.1. Preparation

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Fume Hood: Verify that the chemical fume hood is functioning correctly before starting any

work.[5]

Emergency Equipment: Locate and confirm the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.[5]

Spill Kit: Ensure a chemical spill kit appropriate for organic amines is readily available.[5] The

kit should contain inert absorbent material like sand, vermiculite, or earth.[4][9]

3.2. Handling

Don PPE: Put on all required PPE before entering the designated handling area.[5]

Dispensing: Handle the compound exclusively within a chemical fume hood.[4][5] Use dry,

clean-up procedures and avoid generating dust.[3]

Safe Practices: Do not eat, drink, or smoke when using this product.[3][10] Avoid contact with

skin and eyes.[3][9]

Storage: Store 3-Bromo-2-chloroaniline in its original, tightly sealed container in a cool, dry,

and well-ventilated area.[3][8][10] Keep away from incompatible materials such as strong

oxidizing agents, acids, acid anhydrides, and acid chlorides.[7][8]

3.3. Post-Handling

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3][7]

Clothing: Contaminated work clothes should be laundered separately before reuse.[3][9]
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Emergency Procedures: First-Aid Measures
Immediate action is critical in case of exposure.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes, keeping eyelids open.[3]

[7] Remove contact lenses if present and easy

to do.[3] Seek immediate medical attention.[3]

Skin Contact

Remove all contaminated clothing.[10]

Immediately wash the affected skin area with

plenty of soap and water.[7][8] Seek medical

attention if irritation occurs or if you feel unwell.

[3][7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[3][10] If not breathing,

provide artificial respiration.[8] Call a POISON

CENTER or doctor if you feel unwell.[7]

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth

with water.[3][7] Never give anything by mouth

to an unconscious person.[3][7] Seek immediate

medical advice.[3]

Accidental Release and Disposal Plan
5.1. Spill Management

Clear the area of all personnel and move upwind.[3][9]

Remove all ignition sources.[3][9]

Wearing full PPE, including respiratory protection, contain and absorb the spill with inert,

non-combustible material (e.g., sand, vermiculite).[9]
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Collect the material using clean, non-sparking tools and place it in a suitable, labeled

container for waste disposal.[3]

Clean the spill area thoroughly.

5.2. Disposal Plan

Waste Classification: This material and its container must be disposed of as hazardous

waste.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[7][8] Do not empty into drains or

release into the environment.[8][11] Contaminated packaging should be handled in the same

way as the substance itself.[11]

Physical and Chemical Properties
Property Value

Molecular Formula C₆H₅BrClN[1]

Molecular Weight 206.47 g/mol [1]

CAS Number 56131-46-5[2]

Appearance Solid (form may vary)

Storage Temperature 2-8°C, Inert atmosphere, Keep in dark place[12]

Diagrams and Visualizations
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Workflow for Safe Handling of 3-Bromo-2-chloroaniline

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal 4. Emergency Response

Conduct Risk
Assessment

Verify Fume Hood
& Emergency Equipment

Prepare Spill Kit

Don Required PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat & Apron

Proceed to Handling

Work Exclusively
in Fume Hood

Weigh & Transfer
(Avoid Dust Generation)

Store in Sealed Container
(Cool, Dry, Ventilated)

Emergency Occurs
(Spill or Exposure)

Decontaminate Work Area

Proceed to Cleanup

Wash Hands Thoroughly

Dispose of Waste in
Labeled Hazardous

Waste Container

Follow First-Aid
Procedures

Execute Spill
Management Plan

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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